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Compound of Interest

Compound Name: 5-Chloro-6-hydroxynicotinonitrile

Cat. No.: B562463 Get Quote

In-Depth Technical Guide: 5-Chloro-6-
hydroxynicotinonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

suppliers, and key technical data for the chemical compound 5-Chloro-6-
hydroxynicotinonitrile. This document is intended to serve as a valuable resource for

researchers and professionals involved in drug discovery and development who may utilize this

compound as a building block or intermediate in their synthetic workflows.

Chemical Identity and Properties
5-Chloro-6-hydroxynicotinonitrile, identified by the CAS Number 19840-46-1, is a substituted

pyridine derivative. Its structure incorporates a chloro, a hydroxyl, and a nitrile functional group,

making it a versatile synthon in organic chemistry.
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Property Value Source(s)

CAS Number 19840-46-1 [1][2]

Molecular Formula C₆H₃ClN₂O [1][2]

Molecular Weight 154.56 g/mol [3]

IUPAC Name
5-chloro-6-oxo-1,6-

dihydropyridine-3-carbonitrile
[4]

Synonyms
5-chloro-6-hydroxypyridine-3-

carbonitrile
[5]

Appearance White to off-white solid [6]

Melting Point 242-244 °C [6]

Boiling Point (Predicted) 293.3 ± 40.0 °C [6]

Density (Predicted) 1.45 ± 0.1 g/cm³ [6]

pKa (Predicted) 7.18 ± 0.10 [6]

Storage
Inert atmosphere, Room

Temperature
[6]

Commercial Availability and Suppliers
5-Chloro-6-hydroxynicotinonitrile is available from a number of chemical suppliers, primarily

for research and development purposes. The purity of the commercially available compound is

typically in the range of 95-97%. Below is a summary of known suppliers. Please note that

availability and purity may vary, and it is recommended to contact the suppliers directly for the

most current information and to request a Certificate of Analysis (CoA).
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Supplier Country Purity Notes

Ambeed, Inc. (via

Sigma-Aldrich)
USA 97%

Product number

AMBH303C6454.[2][4]

Santa Cruz

Biotechnology, Inc.
USA - Listed as a supplier.[7]

BOC Sciences USA - Listed as a supplier.[7]

Leap Chem Co., Ltd. P.R. China - Listed as a supplier.[7]

Amadis Chemical

Company Limited
P.R. China 97%

Product number

A813986.[6][7]

ChemPUR

Feinchemikalien und

Forschungsbedarf

GmbH

Germany >95% -

SynQuest

Laboratories, Inc.
USA 95.0%

Product Number:

4H37-5-0C.[6]

Apollo Scientific Ltd. UK -
Product Number:

OR303815.[6]

Matrix Scientific USA >95%
Product Number:

047371.[6]

It is important to note that a search for suppliers in India via ChemicalBook did not yield any

results.

Experimental Protocols: Synthesis of 5-Chloro-6-
hydroxynicotinonitrile
A specific, detailed, and reproducible experimental protocol for the synthesis of 5-Chloro-6-
hydroxynicotinonitrile is not readily available in the public domain literature based on the

conducted searches. However, a plausible synthetic route can be proposed based on

established methodologies for the synthesis of substituted hydroxynicotinonitriles. One

common approach involves the cyclization of a suitable acyclic precursor.
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Hypothetical Synthetic Protocol:

A potential route to 5-Chloro-6-hydroxynicotinonitrile could involve the reaction of a β-

enamino nitrile with an appropriate cyclizing agent. For instance, a starting material such as 2-

chloro-3-oxopropanenitrile could be reacted with an enamine derived from a suitable amine

and a carbonyl compound. The resulting intermediate could then undergo cyclization and

subsequent aromatization to yield the desired product.

General Procedure for Synthesis of Substituted Pyridines from Ylidenemalononitriles:

While not specific to the title compound, a general methodology for the synthesis of multi-

substituted pyridines from ylidenemalononitriles has been described. This approach involves

the reaction of ylidenemalononitriles with various reagents under mild, solvent-free conditions

at room temperature. This methodology could potentially be adapted for the synthesis of 5-
Chloro-6-hydroxynicotinonitrile, although this would require significant experimental

development and optimization.

Researchers seeking to synthesize this compound are encouraged to consult review articles on

the synthesis of substituted pyridines and nicotinonitriles to develop a suitable experimental

plan.[2]

Safety Information
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

5-Chloro-6-hydroxynicotinonitrile is classified with the following hazards:

GHS Pictogram: GHS07 (Exclamation Mark)[6]

Signal Word: Warning[6]

Hazard Statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H332

(Harmful if inhaled)[6]

Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye

protection/face protection)[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b562463?utm_src=pdf-body
https://www.benchchem.com/product/b562463?utm_src=pdf-body
https://www.benchchem.com/product/b562463?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7986046/
https://www.benchchem.com/product/b562463?utm_src=pdf-body
https://www.chemicalbook.com/Manufacturers-india/5-chloro-6-hydroxynicotinonitrile.htm
https://www.chemicalbook.com/Manufacturers-india/5-chloro-6-hydroxynicotinonitrile.htm
https://www.chemicalbook.com/Manufacturers-india/5-chloro-6-hydroxynicotinonitrile.htm
https://www.chemicalbook.com/Manufacturers-india/5-chloro-6-hydroxynicotinonitrile.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Users should handle this compound in a well-ventilated fume hood and wear appropriate

personal protective equipment (PPE), including gloves, lab coat, and safety glasses. For

detailed safety information, please refer to the Safety Data Sheet (SDS) provided by the

supplier.
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Procurement Workflow for 5-Chloro-6-hydroxynicotinonitrile

Start: Identify Need for
5-Chloro-6-hydroxynicotinonitrile

Search for Suppliers
(CAS: 19840-46-1)

Evaluate Suppliers:
- Purity

- Availability
- Cost

Request Certificate of Analysis (CoA)

Select Supplier

Place Purchase Order

Receive and Verify Compound

End: Compound Ready for Use

Click to download full resolution via product page

Caption: Procurement Workflow for 5-Chloro-6-hydroxynicotinonitrile.
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Conceptual Synthetic Pathway

Conceptual Synthetic Pathway to 5-Chloro-6-hydroxynicotinonitrile

Starting Materials

Reaction Steps

Final Product

Acyclic Precursors
(e.g., β-enamino nitrile)

Cyclization Reaction

Reagents

Aromatization

Oxidation/Dehydrogenation

5-Chloro-6-hydroxynicotinonitrile

Click to download full resolution via product page

Caption: Conceptual Synthetic Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.researchgate.net/figure/Scope-of-the-synthesis-of-4-hydroxypyridine-derivatives-from-lithiated-methoxyallene_tbl1_51635088
https://pmc.ncbi.nlm.nih.gov/articles/PMC7986046/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7986046/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9197093/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9197093/
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-6-hydroxynicotinic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-6-hydroxynicotinic-acid
https://patents.google.com/patent/WO1998043958A1/en
https://patents.google.com/patent/WO1998043958A1/en
https://patents.google.com/patent/WO1998043958A1/en
https://www.chemicalbook.com/Manufacturers-india/5-chloro-6-hydroxynicotinonitrile.htm
https://pubs.rsc.org/en/content/articlelanding/2021/ob/d0ob02591g
https://pubs.rsc.org/en/content/articlelanding/2021/ob/d0ob02591g
https://www.benchchem.com/product/b562463#commercial-availability-and-suppliers-of-5-chloro-6-hydroxynicotinonitrile
https://www.benchchem.com/product/b562463#commercial-availability-and-suppliers-of-5-chloro-6-hydroxynicotinonitrile
https://www.benchchem.com/product/b562463#commercial-availability-and-suppliers-of-5-chloro-6-hydroxynicotinonitrile
https://www.benchchem.com/product/b562463#commercial-availability-and-suppliers-of-5-chloro-6-hydroxynicotinonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b562463?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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